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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and textile professionals encountering gas fading

issues with textiles dyed with Disperse Blue 85.

Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments and storage

of dyed textiles.

Q: My polyester fabric dyed with Disperse Blue 85 has developed a reddish or purplish hue

after a period of storage. What is the cause of this color change?

A: This phenomenon is known as "gas fading" or "atmospheric fading." It is a chemical

degradation of the dye molecule caused by exposure to atmospheric pollutants, primarily

oxides of nitrogen (NOx), such as nitrogen dioxide (NO2).[1][2] Disperse dyes, particularly blue

and violet shades based on azo and anthraquinone structures, are susceptible to this issue.[1]

[2][3] The NOx gases react with the amino groups present in the dye's chemical structure,

leading to a process called diazotization or nitrosation.[4][5] This reaction alters the dye's

molecular structure, which in turn changes its light-absorbing properties and results in a visible

color shift, often towards the red end of the spectrum.[2][6]

Q: What are the primary environmental factors that trigger or accelerate this gas fading?
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A: The primary culprits are airborne oxides of nitrogen (NOx) and ozone.[1][7] These pollutants

are common in urban and industrial environments, often originating from the combustion of gas

heaters and vehicle exhaust.[2][4][5] Several factors can influence the severity of fading:

High concentration of NOx: The higher the concentration of nitrogen oxides in the air, the

faster the fading will occur.[2]

High Humidity: Elevated humidity can sometimes accelerate the fading process, particularly

in the presence of ozone.[4][5][6]

Ozone: In addition to NOx, atmospheric ozone can cause a similar fading effect, which is

oxidative in nature.[6][7]

Q: My test samples are showing inconsistent fading. What variables could be at play?

A: Inconsistent fading can be attributed to several factors:

Uneven Pollutant Exposure: Samples stored in different locations may be exposed to varying

concentrations of NOx. Even within the same storage area, airflow patterns can create

micro-environments with higher pollutant levels.

Dye Penetration: The rate of fading can be influenced by the dye's position within the fiber.[6]

Dye molecules on the surface of the fiber are more exposed to atmospheric gases and will

fade more quickly than molecules that have penetrated deeper into the fiber core.[6]

Inconsistent dyeing processes can lead to variations in dye penetration and thus,

inconsistent fading.

Packaging Materials: Some packaging materials, like cardboard, can release polyphenols

that may interact with the dyeing or contribute to discoloration.[8]

Q: How can I experimentally improve the gas fade resistance of textiles dyed with Disperse
Blue 85?

A: You can implement several strategies to mitigate gas fading:

Application of Gas Fade Inhibitors: These are chemical finishes designed to protect the dye

molecules. Polyalkylene imines are one type of inhibitor that can be applied to the textile via
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padding, spraying, or exhaustion methods to improve color fastness against atmospheric

oxides of nitrogen.[2] Resinous-type inhibitors are also available for polyester, nylon, and

other synthetic fabrics.[9]

Optimization of the Dyeing Process: Modifying the dyeing protocol to ensure deep and

uniform penetration of the dye into the fiber core can offer some protection, as the polymer

itself can shield the dye molecules from atmospheric contact.[6] This often involves dyeing at

higher temperatures (around 130°C for polyester) to promote dye diffusion.[10]

Dye Selection: While this guide focuses on Disperse Blue 85, consider evaluating

alternative disperse dyes known for better gas fade fastness in your specific application.

Dyes can be engineered to have greater resistance by modifying their chemical structure, for

instance, by reducing the basicity of the amino groups.[2][3]

Data Presentation
Table 1: Factors Influencing Gas Fading Severity
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Factor Effect on Fading Notes

NOx Concentration Increases rate and severity

Primary cause of gas fading.

Common in industrial and

urban air.[2][4][5]

Ozone Concentration Can cause significant fading

An oxidative fading

mechanism, distinct from but

often co-occurring with NOx

fading.[6][7]

Relative Humidity Can accelerate fading

Particularly noted to increase

the fading effect of ozone on

some disperse dyes.[4][5][6]

Dye Penetration
Deeper penetration reduces

fading

Dye on the fiber surface is

more susceptible than dye in

the fiber core.[6]

Fiber Type High

A known issue for disperse

dyes on hydrophobic fibers like

polyester, nylon, and cellulose

acetate.[1][2][11]

Table 2: Example Fastness Properties of Anthraquinone Disperse Dyes
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Dye C.I.
Number

Fiber Type
Light
Fastness

Wash
Fastness
(Staining)

Sublimation
Fastness

Rubbing
Fastness

Disperse

Blue 56
Polyester 5-6 4-5 4 4-5

Disperse

Blue 87
Polyester 6 4 4-5 4-5

Disperse Red

92
Polyester 5 4-5 3-4 4-5

Note: This

data is for

illustrative

purposes for

other

disperse

dyes.

Fastness

grades can

vary based

on dyeing

concentration

, substrate,

and testing

method.[3]

Experimental Protocols
AATCC Test Method 23: Colorfastness to Burnt Gas Fumes (Summarized Protocol)

This test is designed to determine the resistance of colored textiles to atmospheric oxides of

nitrogen as derived from the combustion of gas.[6]

1. Principle: A specimen of the textile and a control fabric are exposed simultaneously to oxides

of nitrogen in a closed chamber until the control fabric shows a color change corresponding to

a standard of fading. The color change of the test specimen is then evaluated.[4][5]
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2. Apparatus:

Exposure Chamber with a means for generating oxides of nitrogen (e.g., from a gas burner

or a cylinder of nitric oxide).

Standard of Fading (Control Ribbon): A standard dyed fabric known to be sensitive to gas

fading (e.g., dyed with 1% Disperse Blue 3).[6]

Gray Scale for Color Change for evaluation.

3. Procedure:

Specimen Preparation: Cut a piece of the test fabric.

Exposure:

Suspend the test specimen and a strip of the control ribbon in the exposure chamber.

Ensure they hang freely and are not in contact with each other or heated surfaces.

Introduce the oxides of nitrogen into the chamber. The temperature should be maintained

below the specified limit (e.g., 60°C or 140°F).

Monitor the control ribbon. The exposure constitutes one cycle when the control ribbon's

color has changed to match a previously established fading standard.

Evaluation:

After one cycle, remove the specimens and allow them to condition.

Compare the color of the exposed test specimen with an unexposed piece of the same

fabric.

Rate the change in color using the Gray Scale for Color Change. A rating of 5 indicates no

change, while a rating of 1 indicates a severe change.

Reporting:
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Report the numerical rating for each specimen and the number of cycles conducted. If no

color change is observed after one cycle, the test can be continued for a specified number

of cycles.[4][5]

Mandatory Visualization

Environment

Textile System

Atmospheric Pollutants
(e.g., NOx)

Chemical Reaction
(Nitrosation/Diazotization

of Amino Groups)

Polyester Fiber Disperse Blue 85
(on fiber surface)

Altered Dye Molecule Color Fading &
Hue Shift (Reddening)

Click to download full resolution via product page

Caption: The chemical mechanism of gas fading on textiles.
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Mitigation Options
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Caption: A troubleshooting workflow for addressing gas fading.
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Frequently Asked Questions (FAQs)
Q: What is gas fading? A: Gas fading is the discoloration or fading of dyes on textiles due to a

chemical reaction with pollutants in the atmosphere.[1][12] The most common pollutants

responsible are oxides of nitrogen (NOx), but sulfur oxides and ozone can also cause fading.[1]

[4][5] This type of fading can occur even when the textile is not exposed to light.[1][12]

Q: Which types of dyes are most susceptible to gas fading? A: Disperse dyes are particularly

known for their susceptibility to gas fading, especially when used on hydrophobic fibers like

polyester, nylon, and cellulose acetate.[2][7] Within this class, blue, violet, and red shades

containing aminoanthraquinone or certain azo structures are often the most problematic.[1][2]

Q: Are there standard industry methods to test for gas fade resistance? A: Yes, the textile

industry uses standardized test methods to evaluate colorfastness to gas fading. A prominent

example is AATCC Test Method 23, "Colorfastness to Burnt Gas Fumes," which assesses

resistance to nitrogen oxides.[6] There are also specific tests for evaluating resistance to

ozone.[4][5] These tests provide a numerical rating (typically on a 1-5 scale) to quantify a dye's

performance.

Q: What are gas fade inhibitors and how do they work? A: Gas fade inhibitors are chemical

compounds applied to textiles to minimize color change from atmospheric pollutants.[9] They

function by preferentially reacting with the NOx or ozone, or by forming a protective barrier

around the dye molecules, thereby preventing the gases from degrading the dye. Examples

include various amines and resinous compounds that can be applied during the finishing stage

of textile production.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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